Cas no 72228-14-9 (4-chloro-2-(5-chloro-2-methoxybenzyl)phenol)

4-chloro-2-(5-chloro-2-methoxybenzyl)phenol structure
72228-14-9 structure
Product Name:4-chloro-2-(5-chloro-2-methoxybenzyl)phenol
CAS No:72228-14-9
MF:C14H12Cl2O2
MW:283.149882316589
CID:1757738
PubChem ID:153537
Update Time:2025-04-21

4-chloro-2-(5-chloro-2-methoxybenzyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-(5-chloro-2-methoxybenzyl)phenol
    • Phenol, 4-chloro-2-[(5-chloro-2-methoxyphenyl)methyl]-
    • 4-chloro-2-[(5-chloro-2-methoxyphenyl)methyl]phenol
    • 72228-14-9
    • Phenol, 2,2'-methylenebis(4-chloro-, monomethyl deriv.
    • SCHEMBL19425404
    • 4-Chloro-2-(5-chloro-2-methoxybenzyl)phenol #
    • DTXSID20222545
    • QLINMUIXAUOTJZ-UHFFFAOYSA-N
    • Inchi: 1S/C14H12Cl2O2/c1-18-14-5-3-12(16)8-10(14)6-9-7-11(15)2-4-13(9)17/h2-5,7-8,17H,6H2,1H3
    • InChI Key: QLINMUIXAUOTJZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)CC1C=C(C=CC=1O)Cl)OC

Computed Properties

  • Exact Mass: 282.02156
  • Monoisotopic Mass: 282.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.315
  • Boiling Point: 395.5°C at 760 mmHg
  • Flash Point: 193°C
  • Refractive Index: 1.603
  • PSA: 29.46

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